(R)-Cyclohexylhydroxyphenylaceticacid

• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 2-(6-cyclohexyl-6-hydroxycyclohexa-2,4-dien-1-yl)acetic acid
• InChI: InChI=1S/C14H20O3/c15-13(16)10-12-8-4-5-9-14(12,17)11-6-2-1-3-7-11/h4-5,8-9,11-12,17H,1-3,6-7,10H2,(H,15,16)
• InChI Key: VIUBPJBHBABDOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2(C=CC=CC2CC(=O)O)O

Description

(R)-Cyclohexylhydroxyphenylaceticacid is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A dissolved solution of ethyl 2-cyclohexyl-2-hydroxy- phenylacetate (Compound (4), 8.0 g) in methanol (150 ml) and 1N aqueous sodium hydroxide solution (60 ml) was refluxed for 3 hours and then, methanol was then removed under pressure. The residual solution was acidified with diluted hydrochloric acid, and extracted with ethyl acetate. The extract was washed with water, and dried over anhydrous sodium sulfate. The solvent was removed under pressure. The residue was recrystallized from hexane-ether to obtain the title compound (5.65 g, 80.3%) as a colorless crystal.